1-((3-(4-(Benzyloxy)phenyl)-1,2,4-oxadiazol-5-yl)methyl)-8-(thiophen-2-yl)pyrazolo[1,5-d][1,2,4]triazinone

• IUPAC Name: 5-[[3-(4-phenylmethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-thiophen-2-ylpyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C25H18N6O3S/c32-25-21-13-20(22-7-4-12-35-22)28-31(21)16-26-30(25)14-23-27-24(29-34-23)18-8-10-19(11-9-18)33-15-17-5-2-1-3-6-17/h1-13,16H,14-15H2
• InChI Key: WABDAUFKTFPDJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=NOC(=N3)CN4C(=O)C5=CC(=NN5C=N4)C6=CC=CS6
• Molecular Formula: C25H18N6O3S
• Molecular Weight: 482.5 g/mol

Description

1-((3-(4-(Benzyloxy)phenyl)-1,2,4-oxadiazol-5-yl)methyl)-8-(thiophen-2-yl)pyrazolo[1,5-d][1,2,4]triazinone is a useful research compound. Its molecular formula is C25H18N6O3S and its molecular weight is 482.52. The purity is usually 95%.
BenchChem offers high-quality 1-((3-(4-(Benzyloxy)phenyl)-1,2,4-oxadiazol-5-yl)methyl)-8-(thiophen-2-yl)pyrazolo[1,5-d][1,2,4]triazinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((3-(4-(Benzyloxy)phenyl)-1,2,4-oxadiazol-5-yl)methyl)-8-(thiophen-2-yl)pyrazolo[1,5-d][1,2,4]triazinone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity and Synthesis of Novel Heterocycles

• Antimicrobial Activity : Research on various triazine derivatives, including those with oxadiazole and pyrazolo components, has demonstrated significant antimicrobial properties. For example, El-hashash et al. (2012) synthesized new derivatives to study their antimicrobial activity, highlighting the potential of these compounds in combating microbial infections (El-hashash et al., 2012).

• Synthesis of Novel Heterocycles : Abdelhamid et al. (2007) focused on the synthesis and reactivity of compounds containing benzooxazole moiety integrated with pyrazolo and triazine rings, aiming at creating new chemical entities for further pharmacological testing (Abdelhamid et al., 2007). Similarly, Elmagd et al. (2017) used thiosemicarbazide derivatives as a precursor for synthesizing various heterocyclic compounds, including triazine ring systems, to assess their antimicrobial activity (Elmagd et al., 2017).

Inhibition of Protoporphyrinogen Oxidase

• A study by Li et al. (2008) synthesized 3H-pyrazolo[3,4-d][1,2,3]triazin-4-one derivatives as protoporphyrinogen oxidase inhibitors, showcasing the potential agricultural applications of triazine derivatives in developing new herbicides (Li et al., 2008).

Anti-tumor Activity

• Abu-Zaied et al. (2011) described the synthesis of novel thioglycosides incorporating oxadiazole, triazole, and triazine moieties, demonstrating significant anti-tumor activities in vitro. This suggests the potential application of similar compounds in cancer research (Abu-Zaied et al., 2011).